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Compound of Interest

Compound Name: Pyronine

Cat. No.: B1678543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pyronin Y, a cationic xanthene dye, is a versatile fluorescent probe predominantly used for the

specific staining of RNA in both living and fixed cells. Its application in techniques such as flow

cytometry and fluorescence microscopy makes a thorough understanding of its solubility and

stability paramount for reproducible and accurate experimental outcomes. This technical guide

provides an in-depth overview of the solubility characteristics and optimal storage conditions for

Pyronin Y, supplemented with detailed experimental protocols.

Physicochemical Properties and Solubility
Pyronin Y is a dark green to black crystalline solid.[1] Its solubility is dependent on the solvent

system employed. The quantitative data for its solubility in various common laboratory solvents

are summarized below.
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Solvent Solubility Observations Source(s)

Water ~4-90 mg/mL

Yields a clear dark red

solution.[2][3]

Sonication may be

required.[4][5] Mixes

with water (8.96% at

26°C) to produce red

solutions with yellow

fluorescence.[6]

[2][3][4][5][6]

Dimethyl Sulfoxide

(DMSO)
~10-25 mg/mL

Sonication is

recommended.[4][5]

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent.[4]

[4][5][7][8]

Phosphate-Buffered

Saline (PBS), pH 7.2
~10 mg/mL - [7][9]

Dimethylformamide

(DMF)
~3 mg/mL - [7][9]

Ethanol ~6-10 mM Soluble.[10] [10]

15% Acetic Acid in

Water
10 mg/mL

Dissolves to form a

solution for

subsequent dilution.[2]

[3]

[2][3]

Storage and Stability
Proper storage of Pyronin Y in both its solid and solution forms is critical to maintain its integrity

and performance.

Solid Form
As a crystalline solid, Pyronin Y is relatively stable.
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Condition Recommendation Duration Source(s)

Temperature
Room temperature or

-20°C

≥ 4 years at -20°C; Up

to 12 months at

ambient temperature.

[2][3][7][8][10]

Light Store away from light Long-term [4][8][11]

Atmosphere

Keep container tightly

closed in a dry, cool,

and well-ventilated

place.

Long-term [1][6][12]

Solution Form
The stability of Pyronin Y in solution is more limited and depends on the solvent and storage

conditions.

Solvent
Storage
Temperature

Duration
Recommendati
ons

Source(s)

Aqueous

Solutions
4°C

Not

recommended

for more than

one day.

Store protected

from light.[13][14]
[7][13][14]

DMSO/DMF

Stock Solutions
-20°C or -80°C

1 month at

-20°C; 6-12

months at -80°C.

Aliquot to avoid

repeated freeze-

thaw cycles.

Store sealed and

away from

moisture and

light.

[4][5][15]

Experimental Protocols
Preparation of a 1 mg/mL Aqueous Stock Solution
This protocol is suitable for general staining purposes.
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Weigh out 1 mg of Pyronin Y powder.

Add 1 mL of distilled water to a suitable container.

Add the Pyronin Y powder to the water.

Vortex or sonicate until the solid is completely dissolved, yielding a clear dark red solution.[2]

Filter sterilize the solution using a 0.22 µm filter for cell-based assays.[4]

Use the solution fresh, as aqueous solutions are not recommended for long-term storage.[7]

Preparation of a 10 mg/mL Stock Solution in 15% Acetic
Acid
This concentrated stock is often used for RNA staining in gel electrophoresis.

Prepare a 15% acetic acid solution in water.

Dissolve 25 mg of Pyronin Y in 2.5 mL of the 15% acetic acid solution.[2][3]

Ensure the dye is fully dissolved before use.[2][3]

This stock solution is typically diluted 5-fold with water before being used in a staining

procedure.[2][3]

Staining Protocol for Flow Cytometry
This protocol provides a general guideline for staining cells to analyze RNA content.

Cell Preparation:

For suspension cells, collect by centrifugation and wash twice with PBS.

For adherent cells, detach, centrifuge, and wash with PBS.

Resuspend the cell pellet in PBS to a density of approximately 1x10^6 cells/mL.[5]

Staining:
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Prepare a working solution of Pyronin Y (e.g., 1 µg/mL) in an appropriate buffer (e.g., PBS

or sodium acetate buffer, pH 4.7).[4][5]

Add 1 µL of a 1 mg/mL Pyronin Y stock solution to 1 mL of the cell suspension.

Incubate on ice for 20 minutes, protected from light.[5]

Analysis:

Analyze the stained cells on a flow cytometer. Pyronin Y has an excitation maximum

between 540-550 nm and an emission maximum between 560-580 nm.[7][9]

Visualized Workflows and Structures
To further clarify the experimental process and the molecular basis of its function, the following

diagrams are provided.

Pyronin Y Chemical Structure

Pyronin Y Chemical Information

Molecular Formula

C17H19ClN2O

Molecular Weight

302.80 g/mol

Click to download full resolution via product page

Caption: Chemical structure and basic information for Pyronin Y.
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General Workflow for Cell Staining with Pyronin Y

Prepare Pyronin Y
Stock Solution

Add Pyronin Y to
Cell Suspension

Prepare Cell Suspension
(e.g., 1x10^6 cells/mL)

Incubate
(e.g., 20 min on ice, protected from light)

Analyze by
Flow Cytometry or Microscopy

Click to download full resolution via product page

Caption: A simplified workflow for staining cells with Pyronin Y.

Safety and Handling
Pyronin Y is considered a hazardous substance.[6] It is suspected of causing genetic defects

and can cause skin and serious eye irritation.[11][12] Always consult the Safety Data Sheet

(SDS) before use.[6][11][12] General safety precautions include:

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.

[11]

Handling: Avoid contact with skin and eyes, and avoid inhalation of dust.[6] Use in a well-

ventilated area.[6]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1][6]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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